Cas no 1086376-64-8 ({1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol)

{1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol is a versatile heterocyclic compound featuring a piperidine core substituted with a hydroxymethyl group and a 6-(trifluoromethyl)pyridin-2-yl moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxymethyl functionality provides a handle for further derivatization. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or pest control agents. Its balanced physicochemical properties, including moderate polarity and hydrogen-bonding capacity, contribute to improved bioavailability and binding affinity in target interactions. The compound’s synthetic flexibility allows for structural optimization in drug discovery pipelines.
{1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol structure
1086376-64-8 structure
Product Name:{1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol
CAS No:1086376-64-8
MF:C12H15F3N2O
MW:260.255513429642
MDL:MFCD08235259
CID:4679485
Update Time:2025-11-02

{1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol
    • (1-(6-(Trifluoromethyl)pyridin-2-yl)piperidin-4-yl)methanol
    • (1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl)methanol
    • BTRZXGVIMQLXTB-UHFFFAOYSA-N
    • SBB054839
    • {1-[6-(trifluoromethyl)-2-pyridyl]-4-piperidyl}methan-1-ol
    • MDL: MFCD08235259
    • Inchi: 1S/C12H15F3N2O/c13-12(14,15)10-2-1-3-11(16-10)17-6-4-9(8-18)5-7-17/h1-3,9,18H,4-8H2
    • InChI Key: BTRZXGVIMQLXTB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=N1)N1CCC(CO)CC1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Topological Polar Surface Area: 36.4

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Additional information on {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol

Comprehensive Guide to {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol (CAS No. 1086376-64-8)

{1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol (CAS No. 1086376-64-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a piperidine core substituted with a trifluoromethylpyridine group and a hydroxymethyl functionality, is widely studied for its potential applications in drug discovery and material science. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol is C12H15F3N2O, with a molecular weight of 260.26 g/mol. The presence of the trifluoromethyl group enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. Researchers often explore derivatives of this compound for their potential in treating neurological disorders, inflammation, and infectious diseases, aligning with current trends in precision medicine and targeted therapy.

In agrochemical applications, {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol serves as a key intermediate for developing novel pesticides and herbicides. The trifluoromethylpyridine moiety is known to enhance the bioactivity of agrochemicals, making it a hotspot for innovation in sustainable farming solutions. With the growing demand for eco-friendly pesticides, this compound is increasingly relevant in addressing global food security challenges.

From a synthetic chemistry perspective, {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol is synthesized via multi-step organic reactions, often involving piperidine derivatives and halogenated pyridines. Its purification and characterization typically employ techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity, which is critical for its use in sensitive applications such as pharmaceutical intermediates.

The compound's stability under various conditions makes it suitable for long-term storage and transportation. However, proper handling protocols should be followed to maintain its integrity. Researchers and manufacturers frequently search for high-purity {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol suppliers to ensure consistent quality in their experiments and production processes.

Market trends indicate a rising demand for fluorinated compounds like {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol, driven by their versatility in drug design and agrochemical development. The compound's CAS No. 1086376-64-8 is frequently referenced in patent literature, highlighting its industrial significance. Companies investing in R&D for novel therapeutics and green chemistry solutions are likely to find this compound indispensable.

In summary, {1-[6-(Trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methanol (CAS No. 1086376-64-8) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural features, including the piperidine ring and trifluoromethyl group, make it a valuable asset in modern chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in advancing sustainable science and innovative drug development.

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